Isobutyl butyrate

Description

Isobutyl butyrate is an aliphatic ester used as a food flavoring agent due to its fruity odor . It occurs naturally in various fruits such as apples, bananas, and strawberries, as well as in cheeses, wines, and honey . Its odor is often described as having notes of apple or pineapple, while its taste is sweet, with a rum-like flavor . This colorless to almost colorless liquid is only slightly soluble in water but mixes well with alcohol and oils .

This chemical compound is created through the esterification of butyric acid with isobutyl alcohol, typically using concentrated sulfuric acid as a catalyst . It can also be produced by the enzymatic action of hog pancreas on a mixture of isobutyl alcohol and butyric acid without water . It is used to create apple, banana, peach, and pineapple flavors in products like ice cream and confectionery .

Another similar compound is Isobutyl isobutyrate, a colorless, clear liquid with a fruity odor, which is also used as a food flavoring . Additionally, it functions as an insect repellent and in the creation of lacquers, thinners, and perfumes .

• CAS No.: 539-90-2
• Product Name: Isobutyl butyrate
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-methylpropyl butanoate
• Standard InChI: InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
• Standard InChIKey: RGFNRWTWDWVHDD-UHFFFAOYSA-N
• SMILES: CCCC(=O)OCC(C)C
• Canonical SMILES: CCCC(=O)OCC(C)C
• Synonyms: N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester
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• PubChem Compound: 10885
• Last Modified: Sep 12 2023